tert-Butyl methyl 1H-indazole-1,4-dicarboxylate

• IUPAC Name: 4-O-tert-butyl 1-O-methyl indazole-1,4-dicarboxylate
• InChI: InChI=1S/C14H16N2O4/c1-14(2,3)20-12(17)9-6-5-7-11-10(9)8-15-16(11)13(18)19-4/h5-8H,1-4H3
• InChI Key: POVSDZRVVNMEJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C2C=NN(C2=CC=C1)C(=O)OC
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol

Description

• Synonyms : Indazole-1,4-dicarboxylic acid 1-tert-butyl ester 4-Methyl ester .

Synthesis Analysis

• Transition Metal Catalyzed Reactions : A Cu(OAc)₂-catalyzed method facilitates N–N bond formation, employing oxygen as the terminal oxidant. This approach yields a wide variety of 1H-indazoles in good to excellent yields .
• Solvent-Free Synthesis : Some methods allow the formation of 2H-indazoles via consecutive C–N and N–N bond formation without the need for a catalyst or solvent .

Molecular Structure Analysis

The molecular structure of tert-Butyl methyl 1H-indazole-1,4-dicarboxylate consists of an indazole core with tert-butyl and methyl ester substituents at specific positions .

Scientific Research Applications

Synthesis and Crystal Structure

• Intermediate for 1H-Indazole Derivatives : tert-Butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate is highlighted as a significant intermediate for the synthesis of 1H-indazole derivatives. The structure was confirmed using various spectroscopic methods and X-ray diffraction, providing insights into its physicochemical properties through density functional theory (DFT) analysis (Ye et al., 2021).

Chemical Synthesis Applications

• Efficient Synthesis Methods : Research has developed simple methods for synthesizing indazolo[5,4-b][1,6]naphthyridine and indazolo[6,7-b][1,6]naphthyridine derivatives using tert-butyl 2,4-dioxopiperidine-1-carboxylate, showcasing efficient in-situ reduction and cyclization reactions (Chen et al., 2019).

• Catalyst-Free Synthesis of Fused Heterocycles : A three-component reaction involving an aromatic aldehyde, an amine, and tert-butyl 2,4-dioxopiperidine-1-carboxylate under catalyst-free conditions resulted in the synthesis of fused tetracyclic heterocycles, indicating a broad application in medicinal chemistry and drug development (Li et al., 2013).

Advanced Chemical Modifications

• Trifluoromethylation of Indazoles : A metal-free method was developed for direct trifluoromethylation of indazoles, broadening the functional applications of indazole derivatives in organic synthesis. This approach employs tert-butyl hydroperoxide-mediated reactions under metal-free conditions to synthesize trifluoromethylated products with moderate to good yields (Ghosh et al., 2018).

Conformational and Molecular Analysis

• Single Crystal Analysis : The single crystal structure and conformational analysis of tert-butyl methyl 1H-indazole-1,4-dicarboxylate derivatives were performed, comparing DFT calculated values with experimental X-ray diffraction values to study their stability and conformer distributions. This research is crucial for understanding the molecular geometry and electronic properties of indazole derivatives (Ye et al., 2021).